Cas no 1424-69-7 (4-(Dimethylamino)-3-methylbenzaldehyde)

• Product name: 4-(Dimethylamino)-3-methylbenzaldehyde
• CAS No: 1424-69-7
• MF: C₁₀H₁₃NO
• MW: 163.2163
• MDL: MFCD01313806
• CID: 889994
• PubChem ID: 2736231

4-(Dimethylamino)-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)-3-methylbenzaldehyde
• 3-methyl-4-(dimethylamino)-benzaldehyde
• 4-Dimethylamino-3-methyl-benzaldehyd
• 4-dimethylamino-3-methyl-benzaldehyde
• AG-I-03441
• ANW-53835
• CTK4C3124
• RP22630
• 4-(N,N-Dimethylamino)-3-methylbenzaldehyde
• N,N-Dimethyl-2-methyl-4-formylaniline
• BC679935
• AB0033002
• ST24023210
• X6451
• A3078
• DB-063435
• BAA42469
• AS-63558
• 1424-69-7
• W17054
• J-513723
• SCHEMBL6814384
• DTXSID40371221
• CS-0061266
• MFCD01313806
• AKOS009158230

• MDL： MFCD01313806
• Inchi： 1S/C10H13NO/c1-8-6-9(7-12)4-5-10(8)11(2)3/h4-7H,1-3H3
• InChI Key： LOONFRKFJPYULD-UHFFFAOYSA-N
• SMILES： O=C([H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3

Experimental Properties

• Melting Point: 48-51
• PSA: 20.31

4-(Dimethylamino)-3-methylbenzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives